Carcinoembryonic antigen-related cell adhesion molecule 5 (625-639)
Description
Carcinoembryonic antigen-related cell adhesion molecule 5
Scientific Research Applications
Cancer Progression and Metastasis
CEACAM5, a member of the carcinoembryonic antigen-related cell adhesion molecules (CEACAMs), plays a significant role in cancer progression, inflammation, angiogenesis, and metastasis. Studies have highlighted its role as a clinical biomarker and a promising therapeutic target in various cancers, including melanoma, lung, colorectal, and pancreatic cancers (Beauchemin & Arabzadeh, 2013).
Tumor Immunotherapy
CEACAM5 has been a focus in the development of cancer immunotherapies. Research has delved into the structures, expression, and function of CEACAMs in tumor diagnosis, prognosis, and treatment. Clinical studies have explored CEA targeted cancer immunotherapies, including bispecific antibody (BsAb) therapies, bispecific T cell engagers (BiTE), and chimeric antigen receptor T cells (CAR-T) (Han et al., 2020).
Role in Immune Responses
CEACAMs, including CEACAM5, have been implicated in modulating immune responses associated with infection, inflammation, and cancer. CEACAM1, for instance, functions as a regulatory co-receptor for lymphoid and myeloid cell types, illustrating the diverse roles of CEACAMs in immunity (Gray-Owen & Blumberg, 2006).
CAR-T Cells Against Cancer
CAR-T cells targeting CEACAM5 have shown potential in treating cancers resistant to other therapies. Research has demonstrated the effectiveness of anti-CEACAM5 CAR-T cells against non-small cell lung cancer (NSCLC) cells that are resistant to antibody-drug conjugates (ADCs), suggesting a new therapeutic strategy for CEACAM5-positive cancer patients (Kim et al., 2023).
Physiological and Pathophysiological Roles
CEACAMs, including CEACAM5, are involved in cell-cell recognition and modulate a range of cellular processes, from tissue architecture shaping to regulation of insulin homeostasis and T-cell proliferation. They also serve as receptors for specific viruses and bacteria, making them significant in the study of pathogen-host co-evolution (Kuespert, Pils & Hauck, 2006).
Novel Protein Isoforms in Cancer
Studies have identified novel CEACAM5 splice variants and protein isoforms in gastrointestinal cancer cell lines. These findings suggest that differentiating between the full-length protein and these isoforms could enhance the clinical utility of CEA as a tumor marker (Hatakeyama et al., 2013).
Properties
sequence |
YSWRINGIPQQHTQV |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
Carcinoembryonic antigen-related cell adhesion molecule 5 (625-639) |
Origin of Product |
United States |
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